PKC

  • Bisindolylmaleimide i
    • CAS RN
    • 133052-90-1
    • Molecular Formula:
    • C25H24N4O2
    • Molecular Weight:
    • 412.5 g/mol
    Description
    Potent, selective PKC inhibitor (IC50 values are 0.0084, 0.0180, 0.210, 0.132, and 5.8 μM for α, β1, δ, ε and ζ isoforms respectively). Potent GSK-3 inhibitor (IC50 = 360 nM). Potent 5-HT3 antagonist (Ki = 29.5 ...
  • Ruboxistaurin Hydrochloride
    • CAS RN
    • 169939-93-9
    • Molecular Formula:
    • C₂₈H₂₉ClN₄O₃
    • Molecular Weight:
    • 505 g/mol
    Description
    LY333531 is an inhibitor of PKCβ (IC50s = 4.7 and 5.9 nM for PKCβ1 and PKCβ2, respectively). It is selective for PKCβ1 and PKCβ2 over PKCα, -γ, -δ, -ε, -ζ, and -η (IC50s = 360, 300, 250, >100,000, and 52 nM, res...
  • Enzastaurin
    • CAS RN
    • 170364-57-5
    • Molecular Formula:
    • C₃₂H₂₉N₅O₂
    • Molecular Weight:
    • 515.6 g/mol
    Description
    Enzastaurin is a potent inhibitor of PKCβ (IC50 = 6 nM), with modest selectivity over PKCα, PKCγ, and PKCε (IC50 = 39, 83, and 110 nM, respectively). At 3 µM, enzastaurin also inhibits signaling through the Akt ...